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Compound of Interest

Compound Name: 11,15-Dimethylhexadecan-7-one
CAS No.: 71172-52-6
Cat. No.: B1267801
Get Quote
. J

Introduction & Significance

In the high-precision world of pharmaceutical manufacturing, the purity of lipid-based excipients
and active pharmaceutical ingredients (APIs) is paramount. 11,15-Dimethylhexadecan-7-one
(also known as 2,6-Dimethyl-10-hexadecanone) is primarily utilized as an analytical reference
standard. It allows quality control (QC) scientists to identify and quantify isomeric impurities that
may arise during the industrial synthesis of isoprenoid chains, such as the phytyl tail of Vitamin
E.

Unlike linear fatty ketones, the 11,15-dimethyl branching pattern introduces specific steric bulk
that alters its interaction with hydrophobic pockets in proteins and stationary phases in
chromatography, making it a distinct marker in complex lipid mixtures.

Chemical Structure & Physical Properties[1][2]
Structural Analysis

The molecule consists of a 16-carbon backbone with a ketone functionality at position 7 and
two methyl substituents at positions 11 and 15.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1267801#bc-rfq
https://www.benchchem.com/product/b1267801/docs?utm_src=pdf-body#11-15-dimethylhexadecan-7-one-chemical-structure-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267801?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

e Head Group: A linear hexyl chain (C1-C6) attached to the carbonyl carbon (C7).

o Tail Group: A 4,8-dimethylnonyl chain attached to the other side of the carbonyl. This tail is

structurally analogous to a hydrogenated terpene fragment (homotetrahydrogeranyl).

o Stereochemistry: Carbon 11 is a chiral center. Synthetic samples are typically racemic

mixtures (

), while biological samples (if isolated) may possess specific stereochemistry.

Physicochemical Data

The following properties are derived from experimental data of homologous series and
computational models (ACD/Labs, EPISuite).

Property Value Notes
11,15-Dimethylhexadecan-7-

IUPAC Name Preferred IUPAC name (PIN)
one
2,6-Dimethyl-10- )

Synonym Based on reverse numbering
hexadecanone

CAS Number 71172-52-6 Unique Identifier

Molecular Formula Isomer of Phytone

Molecular Weight 268.48 g/mol

Physical State

Colorless to Pale Yellow Liquid

At 25°C

Boiling Point 315°C - 320°C Predicted at 760 mmHg
Density 0.835 £ 0.05 g/cm3 Typical for branched ketones
LogP (Octanol/Water) ~7.5 Highly Lipophilic
) Non-volatile under standard
Flash Point >110°C -
conditions

N Soluble in Hexane, DCM, )

Solubility Insoluble in Water
Ethanol
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Synthetic Methodology

The synthesis of 11,15-dimethylhexadecan-7-one requires the precise coupling of a linear
acyl component with a branched alkyl fragment. The most robust route involves a Grignard
coupling between a heptanoyl electrophile and a branched alkylmagnesium halide.

Retrosynthetic Analysis

» Disconnection: C7—C8 bond (Alpha to carbonyl).
» Synthon A (Electrophile): Heptanoyl Chloride (providing C1-C7).

o Synthon B (Nucleophile): 4,8-Dimethylnonylmagnesium bromide (providing C8—C16).

Protocol: Grighard Coupling Route

This protocol ensures high regioselectivity and minimizes the formation of tertiary alcohol
byproducts (a common issue when using esters).

Step 1: Preparation of 4,8-Dimethylnonyl Bromide
» Starting Material: Dihydrocitronellol (3,7-dimethyloctanol).
o Chain Extension: Convert alcohol to bromide (

), then to nitrile (
), then hydrolysis to acid, reduction to alcohol (4,8-dimethylnonanol), and final bromination.

e Result: 1-Bromo-4,8-dimethylnonane.
Step 2: Formation of Grignard Reagent

» Reagents: 1-Bromo-4,8-dimethylnonane (1.0 eq), Magnesium turnings (1.2 eq), lodine (cat.),
anhydrous THF.

e Procedure: Initiate reaction under

atmosphere at 40°C. Reflux for 2 hours to ensure complete formation of the Grignard
reagent (
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Step 3: Acylation with Heptanoyl Chloride

o Catalyst:

or

(1-3 mol%) is required to catalyze the ketone formation and prevent over-addition to the
alcohol.

e Procedure:

o

Cool the Grignard solution to -78°C.

[¢]

Add Heptanoyl chloride (1.0 eq) dropwise.

Allow to warm to 0°C over 4 hours.

[e]

[e]

Quench: Saturated
solution.

« Purification: Silica gel chromatography (Hexane:Ethyl Acetate 95:5).

Synthesis Workflow Diagram

The following diagram illustrates the convergent synthesis pathway.

1. Homologation

Dihydrocitronellol 2. Bromination _ | 4,8-Dimethylnonyl Mg / THF _ | Grignard Reagent
(C10 Precursor) = Bromide = (R-MgBr) CuCl (cat)

-78°C to 0°C
Organocuprate Quench a | 11,15-Dimethylhexadecan-7-one
Intermediate = (Target)

Heptanoyl Chloride
(C7 Electrophile)
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Figure 1: Convergent synthesis of 11,15-Dimethylhexadecan-7-one via Copper-catalyzed
Grignard acylation.

Analytical Characterization & Quality Control

To validate the identity of 11,15-Dimethylhexadecan-7-one, the following spectral signatures

are diagnostic.

Mass Spectrometry (GC-MS)

e Molecular lon (

): m/z 268.[1]

o MclLafferty Rearrangement:
o Cleavage beta to the carbonyl is the dominant fragmentation pathway.
o Fragment A: m/z 113 (Heptanoyl fragment + H).
o Fragment B: m/z 155 (Alkene from the longer chain).

o Base Peak: Often m/z 58 or 71 depending on ionization energy, but the m/z 113 peak is
characteristic of the heptanoyl head group.

Nuclear Magnetic Resonance (NMR)
¢ NMR (500 MHz,

):
o 2.38 (t, 4H):
-methylene protons adjacent to ketone (
)-
o 0.86 (d, 6H): Terminal isopropyl methyls (C15, C16).

o 0.84 (d, 3H): Methyl at C11.
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o 1.25 (m, bulk): Methylene backbone.
¢ NMR:
o 211.5: Carbonyl carbon (
).
o 42.0-44.0:

-carbons.

Biological & Pharmaceutical Relevance

Impurity Profiling in Vitamin Synthesis

The primary industrial relevance of 11,15-dimethylhexadecan-7-one is as a Process Impurity.
o Context: During the synthesis of Isophytol (a precursor to Vitamin E and K), side reactions

involving the rearrangement of farnesyl or geranyl intermediates can lead to "mis-
methylated" ketones.

» Detection: Regulatory bodies (FDA, EMA) require the identification of all impurities >0.1% in
API. This molecule serves as a standard to prove that a specific peak in the gas
chromatogram is not the active pharmaceutical ingredient but a benign structural isomer.

Pheromone Biochemistry

While not the primary pheromone for a major pest, methyl-branched ketones are established
semiochemicals in the order Hymenoptera (sawflies, ants).

e Analogy: It is structurally related to the pheromones of the pine sawfly (Diprion pini), which
utilizes similar methylated chains (e.g., diprionyl acetate).

» Research Use: Entomologists use this ketone to study the structure-activity relationship
(SAR) of olfactory receptors in insects, testing how shifting the ketone position (e.g., from C2
to C7) affects behavioral response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.2,6-DIMETHYL-10-HEXADECANONE | 71172-52-6 [m.chemicalbook.com]

» To cite this document: BenchChem. [11,15-Dimethylhexadecan-7-one: Chemical Structure,
Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1267801/docs#11-15-dimethylhexadecan-7-one-
chemical-structure-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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